7-bromo-9,9-dimethyl-9H-fluorene-2-carbaldehyde
Overview
Description
7-bromo-9,9-dimethyl-9H-fluorene-2-carbaldehyde is a useful research compound. Its molecular formula is C16H13BrO and its molecular weight is 301.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Dye-Sensitized Solar Cells (DSSCs) Research by Kumar et al. (2014) indicates that organic dyes containing fluorene, functionalized with imidazole chromophores, are used as sensitizers in dye-sensitized solar cells. The study emphasizes the role of fluorene derivatives in enhancing the efficiency of these solar cells, achieving a moderate efficiency of up to 3.44%.
Functionalization of Carbon Nanotubes Xu et al. (2007) have successfully modified the outer surface of multi-walled carbon nanotubes (MWCNTs) with 7-bromo-9,9-dioctylfluorene-2-carbaldehyde. This modification, as detailed in their work, facilitates further reactions with AB-type monomers for creating functionalized MWCNTs with potential applications in various nanotechnology fields (Xu et al., 2007).
Selective Sensing Applications Han et al. (2020) developed compounds using fluorene as a base material for fluorescent sensors. Their findings demonstrate the application of these compounds in detecting specific nitro compounds, metal cations, and amino acids, highlighting the versatility of fluorene derivatives in sensing technologies (Han et al., 2020).
Development of Organic Phosphorescent Dyes Göbel et al. (2018) explored the regioselective functionalization of 7-bromofluorene-2-carbaldehydes, a key step in producing highly functionalized fluorene derivatives. These derivatives are significant for creating novel organic phosphorescent dyes, expanding the applications of fluorene in the field of organic electronics (Göbel et al., 2018).
Synthesis of Fluorescent Probes Saroja et al. (2004) have synthesized N-substituted 2-amino-9,9-dialkylfluorenes, starting from 2-halo-9,9-dialkylfluorenes. These compounds, particularly 2-N,N-Dimethylamino-7-nitro-9H-fluorene, are promising candidates for fluorescence probes in solvation dynamics studies (Saroja et al., 2004).
Properties
IUPAC Name |
7-bromo-9,9-dimethylfluorene-2-carbaldehyde | |
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InChI |
InChI=1S/C16H13BrO/c1-16(2)14-7-10(9-18)3-5-12(14)13-6-4-11(17)8-15(13)16/h3-9H,1-2H3 | |
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InChI Key |
RFGCRRLPPVRIQF-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1(C2=C(C=CC(=C2)C=O)C3=C1C=C(C=C3)Br)C | |
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Molecular Formula |
C16H13BrO | |
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Molecular Weight |
301.18 g/mol | |
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